5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C24H21FN2O2S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: (5Z)-5-[[2,5-dimethyl-1-(2-methylphenyl)pyrrol-3-yl]methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C24H21FN2O2S/c1-15-6-4-5-7-21(15)27-16(2)12-19(17(27)3)13-22-23(28)26(24(29)30-22)14-18-8-10-20(25)11-9-18/h4-13H,14H2,1-3H3/b22-13-
• InChI Key: FJTCFEAMBYDOLB-XKZIYDEJSA-N
• Isomeric SMILES: CC1=CC=CC=C1N2C(=CC(=C2C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)C
• SMILES: CC1=CC=CC=C1N2C(=CC(=C2C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)C

Description

5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as DMPT, is a chemical compound that has recently gained attention in scientific research. DMPT has been found to have potential applications in various fields, including agriculture, aquaculture, and medicine. In

Mechanism of Action

The mechanism of action of 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione may act as a growth hormone-releasing agent, stimulating the production of growth hormone in the pituitary gland. This, in turn, may promote the growth and development of various tissues and organs.
Biochemical and Physiological Effects:
5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects. In livestock, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to increase the levels of insulin-like growth factor-1 (IGF-1) and growth hormone in the blood, leading to an increase in muscle mass and feed intake. In fish and shrimp, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to improve the activity of digestive enzymes and the absorption of nutrients, leading to an increase in growth rate and survival rate. In cancer cells, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to inhibit the activity of certain enzymes involved in cell proliferation, leading to a decrease in cell growth and division.

Advantages and Limitations for Lab Experiments

5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is easy to synthesize and has a high purity level, making it easy to use in experiments. It also has low toxicity and is relatively inexpensive. However, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has some limitations as well. Its mechanism of action is not fully understood, and its effects may vary depending on the species and age of the organism being studied.

Future Directions

There are several future directions for the research on 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. In agriculture, further studies are needed to determine the optimal dosage and duration of 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione supplementation for different livestock species. In aquaculture, further studies are needed to determine the effects of 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione on the gut microbiome of fish and shrimp. In medicine, further studies are needed to determine the potential of 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione and its effects on different tissues and organs.

Synthesis Methods

5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can be synthesized through a three-step reaction process. The first step involves the reaction of 2-methyl-3-phenylpropanal with 2,5-dimethylpyrrole in the presence of a Lewis acid catalyst. The resulting product is then reacted with 4-fluorobenzaldehyde in the presence of a base to form the intermediate product. The final step involves the reaction of the intermediate product with thiosemicarbazide in the presence of a base to form 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has shown potential applications in various fields of scientific research. In agriculture, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to increase the growth rate and feed intake of livestock, thereby improving their overall health and productivity. In aquaculture, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to improve the growth rate and survival rate of fish and shrimp, making it a promising alternative to traditional antibiotics. In medicine, 5-{[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs.